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Compound of Interest

Compound Name: Ethyl trimethylacetate

Cat. No.: B1220292 Get Quote

Ethyl trimethylacetate, also known as ethyl pivalate, is a flammable liquid that requires careful

handling and disposal to ensure laboratory safety and environmental protection. This guide

provides essential information for researchers, scientists, and drug development professionals

on the proper procedures for the disposal of ethyl trimethylacetate, in addition to crucial

safety protocols.

I. Safety and Handling Precautions
Before handling ethyl trimethylacetate, it is imperative to be familiar with its potential hazards.

It is a flammable liquid and can cause irritation to the skin, eyes, and respiratory tract.[1]

Adherence to the following safety measures is mandatory:

Personal Protective Equipment (PPE): Always wear chemical splash goggles and

appropriate protective gloves when handling ethyl trimethylacetate.[1] In situations with a

higher risk of splashing or spills, consider additional PPE such as a face shield and a flame-

resistant lab coat.

Ventilation: All work with ethyl trimethylacetate should be conducted within a properly

functioning chemical fume hood to minimize the inhalation of vapors.[2]

Ignition Sources: Keep ethyl trimethylacetate away from open flames, hot surfaces, and

other potential sources of ignition.[1][3] Use spark-proof tools and explosion-proof equipment

when handling this chemical.[1][3]
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Storage: Store ethyl trimethylacetate in a cool, dry, and well-ventilated area in a tightly

sealed container.[1][2]

II. Quantitative Data
The following table summarizes the key physical and chemical properties of ethyl
trimethylacetate for quick reference.

Property Value

Synonyms Ethyl pivalate, Ethyl 2,2-dimethylpropionate[1][4]

CAS Number 3938-95-2[1][4][5]

Molecular Formula C7H14O2[4]

Molecular Weight 130.18 g/mol [4]

Appearance Clear, colorless liquid[1]

Boiling Point 118 °C[4]

Flash Point 15 °C - 16 °C (closed cup)[1][3][4]

Density 0.856 g/mL at 25 °C[4]

III. Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.

Ensure the area is well-ventilated, preferably within a chemical fume hood.

Containment: For small spills, use an inert absorbent material such as sand, silica gel, or a

universal binder to contain the liquid.[3]

Collection: Carefully collect the absorbed material and place it into a compatible, sealable

container for hazardous waste.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then wash

with soap and water.
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Waste Disposal: Dispose of the contaminated absorbent material and cleaning supplies as

hazardous waste in accordance with institutional and local regulations.

IV. Step-by-Step Disposal Procedure
The primary method for the disposal of ethyl trimethylacetate is incineration by a licensed

waste disposal facility.[2] Under no circumstances should it be disposed of down the drain or in

the regular trash.[2][6]

Experimental Protocol for Waste Collection:

Waste Container: Obtain a clearly labeled, compatible container for flammable liquid waste.

Polyethylene containers are generally suitable.[6]

Labeling: Affix a hazardous waste label to the container before adding any waste. The label

must clearly indicate "Hazardous Waste," "Flammable Liquid," and "Ethyl
Trimethylacetate."

Segregation: Do not mix ethyl trimethylacetate waste with incompatible materials such as

strong oxidizing agents, acids, or bases.[3]

Collection: Carefully transfer the waste ethyl trimethylacetate into the designated container,

avoiding splashes and spills. This should be done in a chemical fume hood.

Sealing: Securely close the container after each addition of waste.

Storage: Store the sealed waste container in a designated, well-ventilated, and cool

secondary containment area away from ignition sources until it is collected by the institution's

environmental health and safety (EHS) department or a licensed waste disposal contractor.

Arranging for Disposal: Contact your institution's EHS department to arrange for the pickup

and disposal of the hazardous waste.

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ethyl
trimethylacetate.
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Caption: Workflow for the safe disposal of ethyl trimethylacetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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